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Compound of Interest

Compound Name: SC-53116

Cat. No.: B1680874

This document provides immediate safety, handling, and disposal protocols for SC-53116, a
Thy-1 (OX7) mouse monoclonal antibody. Although classified as non-hazardous with no Safety
Data Sheet (SDS) required by the manufacturer, this guide outlines best practices based on the
product's composition to ensure laboratory safety and maintain product integrity.

Product Composition and Safety Overview

SC-53116 is supplied as a solution with the following components. The primary hazardous
ingredient is sodium azide at a low concentration, which serves as a preservative.
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Component

Concentration

Role

Key Safety
Consideration

Mouse Monoclonal

Active Ingredient

Biological material;

handle using aseptic

200 pg/mi ) ]

IgG1l (Antibody) technigues to prevent
contamination.

Phosphate-Buffered ] Generally non-

) Diluent Buffer
Saline (PBS) hazardous.
] o Generally non-

Gelatin 0.1% Stabilizing Agent
hazardous.
Acutely toxic at high
concentrations. At this
dilution, the primary

Sodium Azide <0.1% Preservative risk is the formation of

explosive metal
azides if disposed of

improperly.[1][2]

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment is required to prevent contamination of the

product and ensure user safety.

o Eye Protection: Wear safety glasses or goggles to protect against accidental splashes.[1][2]

o Hand Protection: Nitrile gloves are required to prevent skin contact and to maintain the

sterility of the antibody solution.[1][2]

o Body Protection: A standard laboratory coat must be worn to protect against spills.[1]

Handling and Storage Protocols

Receiving and Storage:

e Upon receipt, inspect the vial for any damage or leakage.
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» Store the vial upright at 4°C as recommended by the manufacturer. DO NOT FREEZE.
General Handling:

o Perform all handling procedures in a clean, designated workspace, such as a laminar flow
hood or a clean bench, to maintain sterility.

o Use sterile pipette tips and microcentrifuge tubes to prevent contamination of the stock

solution.
o Equilibrate the vial to room temperature before use if required for the experimental protocol.

» After withdrawing the desired amount, securely cap the vial and promptly return it to 4°C
storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
SC-53116]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680874#personal-protective-equipment-for-
handling-sc-53116]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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